Cas no 832102-04-2 (3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-)

3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- structure
832102-04-2 structure
Product name:3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
CAS No:832102-04-2
MF:C14H15N3O3
MW:273.287203073502
CID:676462
PubChem ID:71416087

3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
    • (3R)-1-[(6-nitroquinolin-2-yl)methyl]pyrrolidin-3-ol
    • (R)-1-((6-Nitroquinolin-2-yl)methyl)pyrrolidin-3-ol
    • 832102-04-2
    • DTXSID90835489
    • Inchi: InChI=1S/C14H15N3O3/c18-13-5-6-16(9-13)8-11-2-1-10-7-12(17(19)20)3-4-14(10)15-11/h1-4,7,13,18H,5-6,8-9H2/t13-/m1/s1
    • InChI Key: IHKZRAKSZJHBKZ-CYBMUJFWSA-N
    • SMILES: C1CN(CC1O)CC2=NC3=C(C=C2)C=C(C=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.11134135g/mol
  • Monoisotopic Mass: 273.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.2Ų
  • XLogP3: 1.4

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